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Compound of Interest

Compound Name: 4-(Trimethoxysilyl)butanal

Cat. No.: B127697

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-
(Trimethoxysilyl)butanal, a bifunctional organosilane of interest in various scientific and
industrial applications, including its potential use in drug development and material science.
Due to the limited availability of specific quantitative data in publicly accessible literature, this
document focuses on the compound's expected physicochemical properties based on its
structure and provides detailed experimental protocols for determining its solubility and stability.

Physicochemical Properties

4-(Trimethoxysilyl)butanal possesses both a reactive trimethoxysilyl group and a terminal
aldehyde functional group, making it a versatile chemical intermediate.

Property Value Reference
Chemical Name 4-(Trimethoxysilyl)butanal [11[2]
CAS Number 501004-24-6 [1][2]
Molecular Formula C7H1604Si [1][2]
Molecular Weight 192.29 g/mol [2][3]

Solubility Profile
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The solubility of 4-(Trimethoxysilyl)butanal is dictated by its dual chemical nature. The
trimethoxysilyl group is nonpolar, suggesting solubility in organic solvents. However, this group
is also susceptible to hydrolysis in the presence of water, which can affect its solubility in
agueous media over time. The butanal functional group adds a degree of polarity to the
molecule.

Expected Solubility:

e Aqueous Media: 4-(Trimethoxysilyl)butanal is expected to have low intrinsic solubility in
water.[4][5] However, the trimethoxysilyl group will undergo hydrolysis to form more soluble
silanol derivatives.[4][6] This hydrolysis is catalyzed by both acids and bases.[7][8]

» Organic Solvents: It is anticipated to be soluble in a range of common organic solvents, such
as alcohols (e.g., ethanol, methanol), ethers (e.g., diethyl ether, THF), and chlorinated
hydrocarbons. Organofunctional silanes are generally soluble in common organic solvents.

[9]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)

This protocol outlines a standard procedure for determining the equilibrium solubility of 4-
(Trimethoxysilyl)butanal in various solvents.

Materials and Reagents:

4-(Trimethoxysilyl)butanal

Selected solvents (e.g., deionized water, ethanol, methanol, acetone, toluene, hexane)

Analytical balance

Glass vials with screw caps

Orbital shaker or magnetic stirrer

Constant temperature bath or incubator
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e Centrifuge
e Syringes and filters (e.g., 0.22 um PTFE)

o Gas chromatograph with mass spectrometer (GC-MS) or High-Performance Liquid
Chromatograph (HPLC) with a suitable detector.

Procedure:

e Add an excess amount of 4-(Trimethoxysilyl)butanal to a glass vial containing a known
volume of the selected solvent.

 Tightly seal the vials to prevent solvent evaporation.
e Place the vials in a constant temperature bath (e.g., 25 °C or 37 °C) on an orbital shaker.

o Agitate the samples for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is
reached. Preliminary studies may be needed to determine the optimal equilibration time.

 After equilibration, allow the vials to stand undisturbed at the same temperature to allow for
the separation of the undissolved solute.

o Carefully withdraw a sample from the supernatant using a syringe and immediately filter it to
remove any undissolved particles.

 Dilute the filtrate with an appropriate solvent to a concentration within the linear range of the
analytical method.

e Analyze the concentration of 4-(Trimethoxysilyl)butanal in the diluted filtrate using a
validated analytical method such as GC-MS.

o Calculate the solubility in units such as mg/mL or mol/L.

Stability Profile

The stability of 4-(Trimethoxysilyl)butanal is primarily influenced by the reactivity of the
trimethoxysilyl group, which is prone to hydrolysis and subsequent condensation. The aldehyde
group may also be susceptible to oxidation and other reactions typical of aldehydes.
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Hydrolysis and Condensation

In the presence of water, the methoxy groups of the trimethoxysilyl moiety hydrolyze to form
silanol groups (-Si-OH).[7] This reaction can be catalyzed by both acids and bases.[10][11][12]
The resulting silanols are reactive and can condense with each other to form stable siloxane
bonds (-Si-O-Si-), leading to the formation of oligomers and polymers.[10][11][12] The rate of
hydrolysis of methoxy silyl esters is generally faster than that of ethoxy silyl esters.[7]

The overall reaction pathway is as follows:

Hydrolysis Condensation

+H20 +H20 + Silanetriol + n(Silanetriol)
4-(Trimethoxysilyl)butanal - CH30H Silyldiol - CH30OH Silanetriol - H20 Dimer - n(H20; Oligomer/Polymer
(R-Si(OCH3)3) (R-Si(OCH3)(0OH)2) (R-Si(OH)3) (Siloxane Network)

Click to download full resolution via product page

Figure 1: General reaction pathway for the hydrolysis and condensation of 4-
(Trimethoxysilyl)butanal.

Experimental Protocol for Stability Assessment
(Hydrolytic Stability)

This protocol is designed to evaluate the hydrolytic stability of 4-(Trimethoxysilyl)butanal
under different pH conditions.

Materials and Reagents:

4-(Trimethoxysilyl)butanal

Buffer solutions of various pH values (e.g., pH 4, 7, and 9)

Acetonitrile or other suitable co-solvent

Constant temperature incubator
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e HPLC or GC-MS system

Procedure:

Prepare stock solutions of 4-(Trimethoxysilyl)butanal in a suitable organic solvent like
acetonitrile.

In separate vials, add a small aliquot of the stock solution to each buffer solution to achieve a
known initial concentration. The amount of organic solvent should be kept to a minimum
(e.g., <1% v/v) to avoid influencing the reaction kinetics.

Incubate the vials at a constant temperature (e.g., 25 °C, 37 °C, or 50 °C).

At specified time intervals (e.g., 0, 1, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each

vial.
Immediately quench the reaction if necessary (e.g., by dilution with a cold organic solvent).

Analyze the concentration of the remaining 4-(Trimethoxysilyl)butanal in each sample
using a validated analytical method (e.g., HPLC or GC-MS).

Plot the concentration of 4-(Trimethoxysilyl)butanal versus time for each pH and
temperature condition.

Determine the degradation kinetics (e.g., half-life) from the concentration-time profiles.

Conclusion

4-(Trimethoxysilyl)butanal is a versatile organofunctional silane with potential applications in
various fields. While specific quantitative data on its solubility and stability are not readily
available, its chemical structure suggests it is soluble in many organic solvents and undergoes
hydrolysis and condensation in the presence of water. The provided experimental protocols
offer a framework for researchers to determine these critical parameters for their specific
applications, ensuring the effective and reliable use of this compound. The stability of 4-
(Trimethoxysilyl)butanal is a key consideration, particularly in aqueous or humid
environments, due to the reactivity of the trimethoxysilyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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